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Compound of Interest

Compound Name: PROLI NONOate

Cat. No.: B15562127 Get Quote

Essential Safety and Handling Guide for PROLI
NONOate
This guide provides crucial safety, operational, and disposal information for laboratory

personnel working with PROLI NONOate. Given its properties as a rapid nitric oxide (NO)

donor, adherence to these procedures is vital to ensure personal safety and experimental

integrity.

PROLI NONOate is a diazeniumdiolate that acts as an ultra-fast nitric oxide donor.[1] It

spontaneously decomposes in aqueous solutions at physiological pH to release two moles of

NO per mole of the parent compound.[1][2] This rapid release necessitates specific handling

procedures to manage the gaseous NO produced and to maintain the compound's stability.

Key Properties and Storage
Proper storage is critical for maintaining the stability and efficacy of PROLI NONOate. The

compound is a crystalline solid that is sensitive to moisture and air.[3]
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Parameter Value Source

Chemical Formula C₅H₇N₃O₄ • 2Na [1]

Molecular Weight 219.1 g/mol [1]

Half-life 1.8 seconds (at 37°C, pH 7.4) [1][4]

NO Release
2 moles of NO per mole of

PROLI NONOate
[1][2]

Long-term Storage
-80°C under an inert

atmosphere (e.g., nitrogen)
[3]

Stability (Solid) ≥ 2 years at -80°C [1]

Solubility
>100 mg/mL in aqueous

buffers
[1][2]

Stock Solution Stability

Alkaline solutions (e.g., 0.01 M

NaOH) are stable for up to 24

hours at 0°C.

[3]

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for PROLI NONOate indicates that the substance is not

classified as hazardous, it is prudent to follow standard precautionary measures for handling all

laboratory chemicals.[5] The rapid release of nitric oxide gas, an agent with significant

biological activity, warrants a comprehensive PPE strategy.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

To prevent direct skin contact.

Although the solid is not

classified as a skin irritant, this

follows best laboratory

practices.[5]

Eye Protection

ANSI-approved safety glasses

with side shields or splash-

proof goggles.

To protect eyes from any

accidental splashes of

solutions.[6][7]

Body Protection Standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required for

handling the solid.[5] However,

all handling of solutions that

actively release NO should be

conducted in a certified

chemical fume hood or a well-

ventilated area.

To prevent inhalation of nitric

oxide gas, which can have

physiological effects and may

form toxic nitrogen dioxide in

the presence of oxygen.[8][9]

Operational and Disposal Plans
A systematic approach to handling, from preparation to disposal, minimizes risks and ensures

the compound's effective use.

Experimental Protocol: Preparation and Handling
PROLI NONOate is stable in its solid form when stored correctly but decomposes rapidly once

exposed to moisture or dissolved at neutral pH.[3][10]

1. Preparation of Alkaline Stock Solution:

Work Area: Perform all manipulations in a certified chemical fume hood.

Pre-equilibration: Allow the sealed vial of PROLI NONOate to warm to room temperature

before opening. This prevents condensation of atmospheric moisture onto the cold solid.[3]
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Inert Atmosphere: If available, handle the solid compound inside a glove box with an inert

atmosphere to minimize exposure to air and moisture.[3]

Dissolution: Prepare a stock solution by dissolving the PROLI NONOate solid in a cold (0-

4°C) aqueous solution of 0.01 M NaOH.[3] This alkaline solution is stable for up to 24 hours

when stored at 0°C.[3]

2. Initiation of Nitric Oxide Release:

To trigger the release of NO, add a small volume of the alkaline stock solution to a larger

volume of an experimental buffer at a neutral pH (e.g., pH 7.0-7.4).[3]

The decomposition is rapid, with a half-life of approximately 1.8 seconds at 37°C.[4] Ensure

that the experimental setup is ready to proceed immediately after the addition of the

NONOate.

Spill and Emergency Procedures
Minor Spill (Solid): In case of a small spill of the solid compound, carefully sweep it up,

avoiding dust generation, and place it in a sealed container for disposal. Clean the area with

a damp cloth.

Minor Spill (Solution): Absorb spills of PROLI NONOate solutions with an inert material (e.g.,

vermiculite, sand) and place in a sealed container for disposal.

Exposure:

Skin Contact: Wash the affected area thoroughly with soap and water.[5]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[5]

Inhalation: Move to fresh air. If experiencing respiratory symptoms, seek medical attention.

[5]

Waste Disposal Plan
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Unused Solid/Solutions: Unused PROLI NONOate and its solutions should be treated as

chemical waste.

Decomposition: Before disposal, it is advisable to decompose the NONOate by diluting it in a

large volume of an acidic buffer (pH < 5) within a chemical fume hood to ensure the

complete release and ventilation of nitric oxide.

Container Disposal: Dispose of all waste materials and contaminated containers in

accordance with local, state, and federal regulations. Do not allow the material to enter

sewers or waterways.[5]

Visual Workflow and Logical Relationships
To ensure clarity in the handling process, the following diagrams outline the procedural

workflow and the chemical behavior of PROLI NONOate.
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Preparation Phase

Experimental Phase

Post-Experiment Phase

Start: Retrieve PROLI NONOate
(from -80°C storage)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Workspace
(Chemical Fume Hood)

Equilibrate Vial
to Room Temperature

Dissolve in Cold 0.01M NaOH
to Create Stable Stock Solution

Initiate NO Release:
Add Stock to Neutral Buffer (pH 7.4)

Proceed to Experiment

Conduct Experiment
(Immediate Action Required)

Decontaminate Glassware
and Workspace

Experiment Complete

Dispose of Waste
(Follow Institutional Protocol)

End
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Caption: Workflow for the safe handling of PROLI NONOate.
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PROLI NONOate (Solid)
Stable at -80°C

PROLI NONOate in 0.01M NaOH
(Stable Stock Solution at 0°C)

Dissolution

PROLI NONOate in Neutral Buffer
(pH 7.4, 37°C)

Dilution / pH Change

L-Proline + 2 NO (gas)

Spontaneous Decomposition
(t½ = 1.8s)

Click to download full resolution via product page

Caption: Chemical stability and decomposition pathway of PROLI NONOate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Phone: (601) 213-4426
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